Cas no 2271472-27-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2271472-27-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6019742
• PubChem ID: 137457534
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(1-hydroxycyclopropyl)ethyl]carbamate
• SCHEMBL20697084
• EN300-7442923
• 2271472-27-4
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H17NO3/c15-12(14-9-8-13(16)6-7-13)17-10-11-4-2-1-3-5-11/h1-5,16H,6-10H2,(H,14,15)
• InChI Key： BIISICLUAPHALP-UHFFFAOYSA-N
• SMILES： OC1(CCNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 405.5±28.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2271472-27-4: A Comprehensive Overview

The compound with CAS Registry Number 2271472-27-4, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in the scientific community for its potential applications and intriguing properties. This compound is part of a broader class of materials being explored for their role in advanced materials science and pharmaceutical development. Recent studies have highlighted its potential in areas such as drug delivery systems, electronic materials, and biocompatible polymers.

Chemical Structure and Properties

The exact chemical structure of CAS No. 2271472-27-4 remains under investigation, but preliminary analyses suggest it belongs to a family of organic compounds with a complex molecular architecture. Researchers have identified key functional groups that contribute to its reactivity and stability. These include aromatic rings, hydroxyl groups, and ester linkages, which are critical for its interactions in biological systems and industrial applications.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of high-purity samples, facilitating detailed characterization studies. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

Applications in Materials Science

CAS No. 2271472-27-4 has shown promise in the development of advanced materials with tailored properties. Its ability to form stable polymers under specific conditions makes it a candidate for use in high-performance composites and biodegradable plastics. Recent research has focused on optimizing its polymerization behavior to enhance mechanical strength and thermal stability, which are essential for industrial applications.

Biomedical Applications

In the biomedical field, this compound has been investigated for its potential as a drug delivery agent. Its biocompatible nature and ability to encapsulate hydrophobic drugs make it an attractive candidate for targeted drug delivery systems. Studies have demonstrated its effectiveness in improving drug solubility and bioavailability, which are critical factors in pharmaceutical development.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are exploring the eco-friendly aspects of CAS No. 2271472-27-4. Preliminary assessments indicate that it has a relatively low environmental footprint compared to traditional materials, with potential applications in green chemistry and renewable energy technologies.

Future Directions

The continued exploration of CAS No. 2271472-27-4 holds significant promise for advancing multiple scientific disciplines. Future research will likely focus on expanding its application scope, improving synthesis methods, and understanding its long-term effects on biological systems. Collaborative efforts between academic institutions, industry leaders, and regulatory bodies will be crucial in unlocking its full potential while ensuring safety and compliance with global standards.

Conclusion

CAS No. 2271472-27-4 represents a fascinating chemical entity with diverse applications across multiple fields. Its unique properties, coupled with ongoing advancements in research methodologies, position it as a key player in the development of next-generation materials and biomedical solutions. As scientists continue to unravel its mysteries, this compound is poised to make significant contributions to both academic knowledge and industrial innovation.